Cas no 1461708-93-9 (tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate)

• Product Name: tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate
• CAS No: 1461708-93-9
• MF: C₁₆H₂₇N₃O₂
• MW: 293.404484033585
• CID: 5170521
• PubChem ID: 75480628
• Update Time: 2025-07-19

tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-[2-(1,1-dimethylethyl)-4-pyrimidinyl]propyl]-, 1,1-dimethylethyl ester
• tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate

• Inchi： 1S/C16H27N3O2/c1-15(2,3)13-17-11-9-12(19-13)8-7-10-18-14(20)21-16(4,5)6/h9,11H,7-8,10H2,1-6H3,(H,18,20)
• InChI Key： PSYUIIZXEQVPIN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCC1C=CN=C(C(C)(C)C)N=1

Additional information on tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate

Introduction to tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate (CAS No. 1461708-93-9)

tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate (CAS No. 1461708-93-9) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications and biological activities.

The chemical structure of tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate is composed of a tert-butyl group, a pyrimidine ring, and a propylcarbamate moiety. These structural elements contribute to its stability and reactivity, making it a valuable candidate for various chemical and biological investigations. The tert-butyl group, known for its steric hindrance, can influence the compound's solubility and metabolic stability, while the pyrimidine ring provides a platform for interactions with biological targets.

Recent research has highlighted the potential of tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate in the treatment of neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, particularly those involving glutamate and GABA. Glutamate is the primary excitatory neurotransmitter in the central nervous system (CNS), while GABA is the primary inhibitory neurotransmitter. By influencing these systems, tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate may have therapeutic effects on conditions such as epilepsy, anxiety disorders, and neurodegenerative diseases.

In addition to its potential in neurological disorders, tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial for its development as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it allows it to reach target sites in the CNS effectively.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate. Early results from Phase I trials have indicated that the compound is well-tolerated by human subjects, with no significant adverse effects observed at therapeutic doses. These findings are promising and pave the way for further clinical development.

The synthesis of tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate involves several steps, including the formation of the pyrimidine ring and the attachment of the tert-butyl and propylcarbamate groups. Advanced synthetic methods have been developed to optimize yield and purity, making large-scale production feasible for both research and commercial purposes.

In conclusion, tert-butyl N-3-(2-tert-butylpyrimidin-4-yl)propylcarbamate (CAS No. 1461708-93-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and potential therapeutic use. Ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, contributing to advancements in drug discovery and development.